Cas no 2227976-65-8 (2,2-dimethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2227976-65-8
• MF: C₈H₁₃F₃O₃S
• MW: 246.247232198715
• CID: 6082704
• PubChem ID: 165762023
• Update Time: 2025-05-20

2,2-dimethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethyl-1lambda6-thiolane-1,1-dione
• EN300-2002349
• 2227976-65-8
• 2,2-dimethyl-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C8H13F3O3S/c1-7(2)5(3-4-15(7,13)14)6(12)8(9,10)11/h5-6,12H,3-4H2,1-2H3/t5?,6-/m0/s1
• InChI Key： JUYHTFPKNRFSIL-GDVGLLTNSA-N
• SMILES： S1(CCC([C@@H](C(F)(F)F)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 246.05374993g/mol
• Monoisotopic Mass: 246.05374993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 2,2-dimethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethyl-1lambda6-thiolane-1,1-dione

Introduction to 2,2-dimethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethyl-1lambda6-thiolane-1,1-dione (CAS No. 2227976-65-8)

2,2-dimethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethyl-1lambda6-thiolane-1,1-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural features and potential biological activities. The compound belongs to the thiolane class of molecules, which are known for their versatile applications in drug discovery and material science. With the CAS number 2227976-65-8, this molecule has been extensively studied for its synthetic utility and its role in developing novel therapeutic agents.

The molecular structure of 2,2-dimethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethyl-1lambda6-thiolane-1,1-dione is characterized by a thiolane ring system substituted with various functional groups. The presence of a trifluoromethyl group at the 2-position and a hydroxyethyl group at the 3-position introduces unique electronic and steric properties that make this compound particularly interesting for medicinal chemistry applications. The stereochemistry at the 1-position (indicated by the (1S) configuration) further enhances its complexity and potential for selective interactions with biological targets.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are frequently incorporated into drug molecules to improve metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group in 2,2-dimethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethyl-1lambda6-thiolane-1,1-dione contributes to these desirable properties, making it a valuable building block for the synthesis of novel therapeutic agents. Additionally, the hydroxyethyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

One of the most compelling aspects of 2,2-dimethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethyl-1lambda6-thiolane-1,1-dione is its potential as a precursor in the synthesis of more complex molecules. The thiolane ring system can serve as a scaffold for designing drugs that interact with specific enzymes or receptors. For instance, studies have shown that thiolane derivatives can exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This has led to investigations into their potential use as anti-inflammatory agents or as lead compounds for the development of new therapeutics.

The stereochemical purity of (1S)-configured derivatives is another critical factor in drug design. Enantiomers can have vastly different biological activities due to their interactions with chiral biological targets. The precise stereochemistry of (1S)-configured thiolanes ensures that the compound interacts selectively with biological systems, minimizing off-target effects and improving overall efficacy. This level of control over stereochemistry is essential for developing safe and effective pharmaceuticals.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing complex molecules like (CAS No. 2227976-65-8). Techniques such as asymmetric synthesis and catalytic transformations have made it possible to construct intricate structures with high enantioselectivity. These methods are particularly valuable for creating enantiomerically pure compounds that are crucial for pharmaceutical applications. The ability to synthesize such molecules efficiently has accelerated research in medicinal chemistry and provided new tools for drug discovery.

The potential applications of (CAS No. 2227976-65-8) extend beyond traditional pharmaceuticals. In material science, thiolane derivatives have been explored for their role in creating novel polymers and coatings with enhanced durability and functionality. The unique combination of functional groups in this compound makes it an excellent candidate for designing materials with specific properties tailored to industrial needs.

The study of thiolane-based compounds has also contributed to our understanding of chemical reactivity and mechanism. These molecules serve as valuable models for investigating reaction pathways and developing new synthetic strategies. By studying how these compounds interact with other molecules, researchers can gain insights into fundamental chemical processes that are relevant across multiple disciplines.

In conclusion,(CAS No. 2227976-65-8) represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As synthetic methods continue to evolve and our understanding of molecular interactions deepens,(CAS No. 2227976-65-8) will likely play an increasingly important role in developing new drugs and materials that address global challenges in health and technology.